Crystal structures and stability of NaLnF4 (Ln = La, Ce, Pr, Nd, Sm and Gd) studied with synchrotron single-crystal and powder diffraction†
Dalton Transactions Pub Date: 2012-07-13 DOI: 10.1039/C2DT30650F
Abstract
Crystal structures of the NaLnF4 materials (Ln = La, Ce, Pr, Nd, Sm or Gd) were studied with ![[6 with combining macron]](https://www.rsc.org/images/entities/char_0036_0304.gif)
, Z = 1) with partial ordering of the ↔ P3. Our observations suggest that the β structure is unstable and that the ordering is a slow process at ambient conditions. Upon compression, β-NaNdF4, β-NaGdF4 and the superstructure NaPrF4 are stable to at least 8 GPa with no evidence for any pressure-induced disorder–order phenomena.
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